Cas no 2360-45-4 (2-Propionylbenzoic Acid)

2-Propionylbenzoic Acid Properties

Names and Identifiers

• Benzoic acid,2-(1-oxopropyl)-
• 2-propanoylbenzoic acid
• 2-Propionylbenzoic acid
• PROPIOPHENONE-2-CARBOXYLIC ACID ---CRYSTALLINE---
• 2-(1-Oxopropyl)benzoic acid
• 2-(carboxy)propiophenone
• 2-Propionyl-benzoesaeure
• Benzoic acid,2-(1-oxopropyl)
• o-propionylbenzoic acid
• propiophenone-o-carboxylic acid
• 2-Propionylbenzoic acid #
• NS00021900
• 2-Propionylbenzoicacid
• Benzoic acid, 2-(1-oxopropyl)-
• EINECS 219-106-5
• 2-Propionylbenzoesaure
• propiophenone-2-carboxylic acid
• FT-0615651
• o-propionyl-benzoic acid
• AKOS006272651
• DTXSID00178253
• CS-0323927
• 3-Ethyl-3-hydroxyphthalide
• 2360-45-4
• SCHEMBL4249140
• MFCD00053311
• 2-(1'-oxopropyl)benzoic acid
• +Expand

• MDL： MFCD00053311
• InChIKey： JYBOOAWVGOYQFU-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O3/c1-2-9(11)7-5-3-4-6-8(7)10(12)13/h3-6H,2H2,1H3,(H,12,13)
• SMILES： CCC(=O)C1=CC=CC=C1C(=O)O

Computed Properties

• Exact Mass: 178.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.062994
• Heavy Atom Count: 13
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 1.97750
• PSA: 54.37000
• Refractive Index: 1.55
• Boiling Point: 329.7°Cat760mmHg
• Flash Point: 167.4°C
• Density: 1.187

2-Propionylbenzoic Acid Security Information

2-Propionylbenzoic Acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%